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Compound of Interest

(5,6-Difluoropyridin-3-yl)boronic
Compound Name: o
aci

Cat. No.: B599226

Technical Guide: (5,6-Difluoropyridin-3-
yl)boronic acid

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides essential information regarding the chemical and physical
properties of (5,6-Difluoropyridin-3-yl)boronic acid, a fluorinated pyridine derivative of
interest in medicinal chemistry and organic synthesis.

Core Chemical Data

(5,6-Difluoropyridin-3-yl)boronic acid is a solid compound under standard conditions.[1] Its
key quantitative properties are summarized in the table below.

Property Value

Molecular Weight 158.898566 g/mol [2]
Molecular Formula C5H4BF2NO2[1][2][3]
Purity 96%[1]

Structural and Safety Information
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IUPAC Name: 5,6-difluoro-3-pyridinylboronic acid[1]

InChl Key: DMQCLRPLFKDGQN-UHFFFAOYSA-N[1][2][4]

SMILES: B(C1=CC(=C(N=C1)F)F)(0)O[2]

CAS Number: 1366482-40-7[1][2][3]
Safety and Handling:
» Signal Word: Warning[1]

e Hazard Statements: H302+H312+H332 (Harmful if swallowed, in contact with skin or if
inhaled), H315 (Causes skin irritation), H319 (Causes serious eye irritation), H335 (May
cause respiratory irritation)[1]

e Precautionary Statements: P261 (Avoid breathing dust/fume/gas/mist/vapors/spray), P280
(Wear protective gloves/protective clothing/eye protection/face protection),
P305+P351+P338 (IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing)[1]

o Storage: Store in an inert atmosphere, in a freezer under -20°C[1][3]

Logical Relationship of Elemental Composition to
Molecular Weight

The molecular weight of a compound is the sum of the atomic weights of its constituent atoms.
The following diagram illustrates the elemental makeup of (5,6-Difluoropyridin-3-yl)boronic
acid and its contribution to the overall molecular weight.
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(5,6-Difluoropyridin-3-yl)boronic acid
Molecular Weight: 158.898566
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Elemental composition of (5,6-Difluoropyridin-3-yl)boronic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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